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Compound of Interest

3',5'-Dichloro-2'-
Compound Name:
hydroxyacetophenone

Cat. No.: B1348521

The proper disposal of 3',5'-Dichloro-2'-hydroxyacetophenone is critical to ensure laboratory
safety and environmental protection. This compound is classified as a hazardous substance,
requiring specific handling and disposal protocols in accordance with federal, state, and local
regulations.[1][2] Improper disposal can lead to skin and eye irritation, respiratory issues, and
environmental contamination.[2]

This guide provides a comprehensive, step-by-step procedure for the safe disposal of 3',5'-
Dichloro-2'-hydroxyacetophenone, intended for researchers, scientists, and drug
development professionals. All chemical waste must be managed through an established
Environmental Health and Safety (EHS) program and must not be disposed of in regular trash
or down the sewer system.[3][4]

Chemical and Physical Properties

A summary of the key quantitative data for 3',5'-Dichloro-2'-hydroxyacetophenone is
presented below. This information is essential for its proper handling and storage.
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Property Value

Molecular Weight 205.04 g/mol

Melting Point 94-97 °C[2]

Boiling Point 132-134 °C at 18 mmHg
Density 1.4 +0.1 g/lcm3[2]

Flash Point 132.6 + 27.3 °C[2]

Hazard Classifications

Classification Category
Skin Irritation Category 2[2]
Eye Irritation Category 2[2]

Specific target organ toxicity — single exposure

Category 3 (May cause respiratory irritation)[2]

Wassergefahrdungsklasse (WGK)

WGK 3 (severely hazardous for water)

Detailed Disposal Protocol

The following procedure outlines the necessary steps for the safe disposal of 3',5'-Dichloro-2'-

hydroxyacetophenone waste, including the pure chemical, contaminated materials, and

empty containers.

Step 1: Waste Identification and Segregation

« ldentify as Hazardous Waste: Due to its hazard classifications (skin, eye, and respiratory

irritant), 3',5'-Dichloro-2'-hydroxyacetophenone must be treated as hazardous waste.[2]

All waste chemicals should generally be treated as hazardous unless confirmed otherwise by

EHS.[5]

e Segregate Waste: Store waste 3',5'-Dichloro-2'-hydroxyacetophenone separately from

incompatible materials such as strong oxidizing agents, acids, and bases.[6] Keep different

waste streams (e.g., solid vs. liquid, halogenated vs. non-halogenated) in separate,

designated containers.[7]
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Step 2: Container Selection and Labeling

Select Appropriate Containers: Use a suitable, leak-proof container that is compatible with
the chemical.[7] Plastic containers are often preferred over glass to minimize the risk of
breakage.[3] The container must be in good condition with no leaks or rust.[7]

Label the Container Immediately: As soon as the first particle of waste is added, affix a
"Hazardous Waste" tag or label provided by your institution's EHS department.[3][5]

Complete the Label Information: The label must include the following details in clear, legible
writing (no abbreviations or formulas):[3]

o The full chemical name: "3',5'-Dichloro-2'-hydroxyacetophenone".

[e]

The quantity or concentration of the waste. For mixtures, list all components.[3]

[e]

The date of waste generation.[3]

o

The specific hazards (e.qg., "Irritant,” "Skin Irritant,” "Eye Irritant”). Check the appropriate
hazard pictograms on the label.[2][3]

o

Your name, department, and contact information.[3]

Step 3: Waste Accumulation and Storage

Keep Containers Closed: The hazardous waste container must be securely closed at all
times, except when adding waste.[1][7]

Store in a Safe Location: Store the waste container in a designated satellite accumulation
area within the laboratory. This area should be under the control of the laboratory personnel.
Ensure secondary containment is used to capture any potential leaks.[5]

Monitor Accumulation Limits: Do not accumulate more than 55 gallons of hazardous waste in
the laboratory at any time.[5]

Step 4: Disposal of Contaminated Materials and Empty
Containers
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o Contaminated Labware: Glassware, gloves, and other lab materials contaminated with 3',5'-
Dichloro-2'-hydroxyacetophenone must be disposed of as hazardous waste.[7] Place
these items in a suitable, labeled container for solid hazardous waste.

o Empty Container Disposal:

o An empty container that held 3',5'-Dichloro-2'-hydroxyacetophenone must be triple-
rinsed with a suitable solvent (e.g., acetone or ethanol) that can dissolve the chemical.[5]

[7]

o Collect the solvent rinsate from all three rinses and dispose of it as liquid hazardous
waste, following the labeling procedures described above.[5][7]

o After triple-rinsing and air-drying, deface or remove the original chemical label and the
hazardous waste label. The clean, rinsed container can then be disposed of in the regular
trash or reused for a compatible waste stream.[5][7]

Step 5: Arranging for Waste Pickup

o Submit a Pickup Request: Once the waste container is full or the waste is no longer being
generated, complete a hazardous waste pickup request form as required by your institution's
EHS department.[3]

e Do Not Transport Waste: Laboratory personnel should not transport hazardous waste.
Trained EHS staff will collect the waste directly from your laboratory.[5]

» Never Use Drains or Trash: Never dispose of 3',5'-Dichloro-2'-hydroxyacetophenone
down the sink or in the regular trash.[3][6] Disposal into the sanitary sewer system is
prohibited without explicit written permission from EHS, which would not be granted for a
chemical with these hazard classifications.[3][4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3',5'-Dichloro-2'-hydroxyacetophenone.
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Waste Generation

Generate Waste:
3',5"-Dichloro-2'-hydroxyacetophenone
(Pure, Mixture, or Contaminated Material)

Hazard Assessmen‘ ; & Segregation

Is the waste hazardous?
Yes, it is a skin/eye/respiratory irritant.

i
l i Prohibited Actions
|
|
|

Segregate from |ncomp'at'|ble chemicals | L _ ] 2g DO NOT Pour Down Drain DO NOT Place in Regular Trash
(e.g., strong oxidizers).

Containmenvt & Labeling

Select a compatible, sealed
hazardous waste container.

'

Affix 'Hazardous Waste' label.
Complete all fields:
- Full Chemical Name
- Hazards
- Generator Info
- Date

Accumvulation

Store in a designated Satellite
Accumulation Area with
secondary containment.

Final Disr.vosal Path

Container Full or No Longer Needed:
Submit Waste Pickup Request to EHS.

EHS Collects Waste for
Proper Disposal.

Click to download full resolution via product page

Caption: Disposal workflow for 3',5'-Dichloro-2'-hydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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